2-(4-fluorophenyl)-N-{4-[(6-methyl-3-pyridazinyl)amino]phenyl}acetamide

• IUPAC Name: 2-(4-fluorophenyl)-N-[4-[(6-methylpyridazin-3-yl)amino]phenyl]acetamide
• InChI: InChI=1S/C19H17FN4O/c1-13-2-11-18(24-23-13)21-16-7-9-17(10-8-16)22-19(25)12-14-3-5-15(20)6-4-14/h2-11H,12H2,1H3,(H,21,24)(H,22,25)
• InChI Key: MVTFWGDQVUKDSH-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(C=C1)NC2=CC=C(C=C2)NC(=O)CC3=CC=C(C=C3)F
• Molecular Formula: C19H17FN4O
• Molecular Weight: 336.4 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to 2-(4-fluorophenyl)-N-{4-[(6-methyl-3-pyridazinyl)amino]phenyl}acetamide involves multiple steps, starting from primary compounds such as 3-fluoro-4-cyanophenol. The chemical structures of the synthesized compounds are confirmed using techniques like elemental analysis, infrared spectroscopy (IR), and nuclear magnetic resonance (NMR) (Yang Man-li, 2008).

Molecular Structure Analysis

Molecular structure analysis includes X-ray diffraction (XRD), NMR spectroscopy, and DFT calculations to determine the optimized molecular structure, vibrational frequencies, and molecular stability through hyper-conjugative interactions and charge delocalization. Studies have elucidated structures exhibiting intermolecular hydrogen bonds, contributing to the compound's stability and properties (Jilu Lukose et al., 2015).

Chemical Reactions and Properties

Chemical reactions involving 2-(4-fluorophenyl)-N-{4-[(6-methyl-3-pyridazinyl)amino]phenyl}acetamide derivatives often result in the formation of novel compounds with significant bioactivity. These reactions are characterized by their specific conditions and the use of various reagents to introduce different functional groups, expanding the chemical diversity and potential applications of these compounds (A. Aly & S. Nassar, 2004).

Physical Properties Analysis

Physical properties such as solubility, crystallinity, and stability under various conditions are crucial for understanding the behavior of 2-(4-fluorophenyl)-N-{4-[(6-methyl-3-pyridazinyl)amino]phenyl}acetamide in different environments. These properties are determined through comprehensive studies involving crystalline forms characterization, solubility testing, and thermogravimetric analysis (Danielle H. Euler et al., 2004).

Chemical Properties Analysis

The chemical properties of 2-(4-fluorophenyl)-N-{4-[(6-methyl-3-pyridazinyl)amino]phenyl}acetamide, including reactivity, functional group transformations, and interaction with various reagents, are fundamental for its application in synthetic chemistry and potential biological activities. Studies have shown how modifications in the chemical structure can lead to changes in biological activity, highlighting the importance of understanding these properties in detail (K. Sunder & Jayapal Maleraju, 2013).

Scientific Research Applications

Electrophilic Fluorinating Agents

Research into compounds similar to "2-(4-fluorophenyl)-N-{4-[(6-methyl-3-pyridazinyl)amino]phenyl}acetamide" has led to the development of new electrophilic fluorinating agents. These agents are used for introducing fluorine atoms into target molecules, a critical process in the synthesis of pharmaceuticals and agrochemicals due to the unique properties that fluorine imparts, such as increased stability and lipid solubility (Banks et al., 1996).

Thrombin Inhibition

Compounds with structural similarities have been developed for their potent inhibitory action on thrombin, an enzyme crucial in blood coagulation. This research holds potential for the development of new anticoagulant drugs, which are essential in treating and preventing thrombotic disorders such as stroke and myocardial infarction (Ashwood et al., 2004).

Imaging of Translocator Protein (18 kDa) with PET

Another application involves the radiosynthesis of compounds for imaging the translocator protein (18 kDa) with positron emission tomography (PET). This research is significant for understanding and diagnosing neuroinflammatory conditions, as the translocator protein is involved in the response of the brain to injury and disease (Dollé et al., 2008).

Antioxidant Activity

Research on coordination complexes constructed from pyrazole-acetamide derivatives, including structures similar to "2-(4-fluorophenyl)-N-{4-[(6-methyl-3-pyridazinyl)amino]phenyl}acetamide," has shown significant antioxidant activity. These findings are important for the development of therapeutic agents against oxidative stress-related diseases (Chkirate et al., 2019).

Synthesis and Herbicidal Activity

The chemical framework of "2-(4-fluorophenyl)-N-{4-[(6-methyl-3-pyridazinyl)amino]phenyl}acetamide" has been utilized in the synthesis of novel derivatives with potent herbicidal activity. This research contributes to the agricultural sector by providing new compounds for weed control, highlighting the versatility of this chemical structure in synthesizing bioactive molecules (Wu et al., 2011).